3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride chemical properties and reactivity
3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride chemical properties and reactivity
The following technical guide is structured for researchers and drug development professionals, focusing on the chemical properties, synthesis, and reactivity of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride .
Core Scaffold for Bioactive Heterocycles & Agrochemicals
Executive Summary
3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (CAS: Derived from acid 113100-53-1 or similar isomers) is a high-value electrophilic intermediate. It serves as a critical "linchpin" scaffold in the synthesis of p38 MAP kinase inhibitors , ryanodine receptor modulators (e.g., Chlorantraniliprole analogs), and various non-steroidal anti-inflammatory drugs (NSAIDs). Its reactivity is defined by the interplay between the electron-rich pyrazole ring and the highly electrophilic acid chloride at the 5-position, which is sterically influenced by the N1-phenyl group.
Structural & Electronic Profile
Physicochemical Properties
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Molecular Formula: C₁₁H₉ClN₂O[1]
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Molecular Weight: 220.65 g/mol [1]
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Physical State: Off-white to pale yellow crystalline solid (low melting) or viscous oil (purity dependent).
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Melting Point: Typically 50–55 °C (for the acid chloride); Precursor Acid melts ~188–190 °C.
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Solubility: Soluble in DCM, THF, Toluene, EtOAc. Reacts violently with water/alcohols.
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Stability: Moisture sensitive (hydrolyzes to carboxylic acid and HCl).
Electronic Character
The pyrazole ring is an aromatic system with significant dipole character.
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N1-Phenyl Effect: The phenyl group at N1 is twisted out of coplanarity with the pyrazole ring due to steric clash with the C5-carbonyl group. This steric bulk protects the carbonyl carbon from bulky nucleophiles, requiring optimized conditions for coupling.
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C5-Carbonyl: Highly electrophilic. The inductive effect of the N1-nitrogen enhances the reactivity of the C5-carbonyl compared to a standard benzoyl chloride.
Synthesis & Preparation Protocols
The synthesis of the carbonyl chloride is strictly dependent on the purity of the precursor 3-methyl-1-phenyl-1H-pyrazole-5-carboxylic acid .
Synthesis Workflow (DOT Diagram)
Figure 1: Conversion of the carboxylic acid to the acid chloride. The use of catalytic DMF (Vilsmeier-Haack type activation) is critical for driving the reaction to completion.
Experimental Protocol: Acid to Acid Chloride
Objective: Quantitative conversion of carboxylic acid to acid chloride.
Reagents:
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3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic acid (1.0 eq)[2]
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Thionyl Chloride (SOCl₂) (5.0 eq) or Oxalyl Chloride (1.2 eq)
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N,N-Dimethylformamide (DMF) (Catalytic, 2-3 drops)
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Solvent: Toluene or DCM (Anhydrous)
Step-by-Step Methodology:
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Setup: Equip a dry 2-neck Round Bottom Flask (RBF) with a magnetic stir bar, reflux condenser, and a drying tube (CaCl₂ or N₂ line).
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Charging: Add the carboxylic acid (e.g., 10 mmol) and anhydrous toluene (30 mL). The acid may not fully dissolve initially.
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Activation: Add catalytic DMF. Why? DMF reacts with the acid chloride reagent to form the Vilsmeier reagent (chloroiminium ion), which activates the carboxylic acid, preventing stall-out.
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Addition: Add SOCl₂ dropwise at room temperature.
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Reaction: Heat to reflux (80–110 °C) for 2–3 hours. The suspension should clear, indicating conversion to the soluble acid chloride.
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Work-up: Cool to RT. Concentrate in vacuo to remove excess SOCl₂ and solvent.
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Azeotrope: Add fresh toluene (10 mL) and concentrate again to remove trace HCl/SOCl₂.
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Result: The residue is the crude acid chloride, used immediately in the next step without purification.
Reactivity Landscape & Applications
The 5-carbonyl chloride is the gateway to diverse functionalization. Its primary utility lies in Nucleophilic Acyl Substitution .
Reactivity Map (DOT Diagram)
Figure 2: Divergent synthesis pathways starting from the acid chloride scaffold.
Key Reaction Classes
A. Amidation (Drug Discovery Standard)
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Reaction: Acid Chloride + Primary/Secondary Amine → Pyrazole-5-carboxamide.
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Conditions: DCM or THF, Et₃N or DIPEA (1.5 eq), 0 °C to RT.
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Significance: This linkage is found in Chlorantraniliprole (Rynaxypyr), where a pyrazole-5-carbonyl moiety is linked to an anthranilic acid derivative. The steric bulk of the N-phenyl group often dictates the conformation of the amide bond, crucial for receptor binding.
B. Friedel-Crafts Acylation
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Reaction: Acid Chloride + Arene (e.g., anisole) + AlCl₃ → 5-Arylketone.
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Insight: The electron-deficient nature of the carbonyl chloride allows it to acylate electron-rich aromatics. However, the N1-phenyl ring can sometimes compete as a nucleophile if not deactivated, leading to intermolecular side reactions.
C. Heterocycle Formation[3][4]
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Reaction: Reaction with hydrazine hydrate yields the acid hydrazide, which can be cyclized (e.g., with CS₂) to form 1,3,4-oxadiazoles linked to the pyrazole.
Quantitative Data & Specifications
| Property | Value / Description | Note |
| CAS (Acid Precursor) | 10250-64-3 (Isomer specific) | Verify regiochemistry (3-Me vs 5-Me) via NMR. |
| Appearance | Off-white solid / Yellow oil | Darkens on storage (HCl evolution). |
| Storage | < -20 °C, Inert Atmosphere | Hydrolyzes rapidly in air. |
| Precursor Regioselectivity | Critical Quality Attribute | Synthesis from Ethyl Acetopyruvate + PhNHNH₂ favors 5-Me-3-COOEt isomer unless controlled. |
Critical Regiochemistry Note: The reaction of phenylhydrazine with ethyl acetopyruvate (CH₃-CO-CH₂-CO-COOEt) typically yields the 5-methyl-1-phenyl-pyrazole-3-carboxylate as the major product. To obtain the 3-methyl-1-phenyl-pyrazole-5-carboxylate (the precursor for our target), specific conditions (e.g., control of pH or use of specific solvents like acetic acid) are required to direct the initial nucleophilic attack to the internal ketone. Always verify the structure via NOESY NMR:
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Target (3-Me, 5-COCl): NOE observed between N-Phenyl ortho-protons and C4-H, but not between N-Phenyl and Methyl group.
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Isomer (5-Me, 3-COCl): Strong NOE between N-Phenyl ortho-protons and C5-Methyl group.
Safety & Handling (E-E-A-T)
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Corrosivity: Causes severe skin burns and eye damage. Reacts with skin moisture to produce HCl.
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Inhalation: Destructive to mucous membranes. All operations must be performed in a functioning fume hood.
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Quenching: Do not add water directly to the bulk material. Quench excess acid chloride by adding it dropwise to a stirred mixture of ice/water and NaHCO₃.
References
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Synthesis of Pyrazole Carboxylic Acids
- Title: Regioselective synthesis of 1,3,4,5-tetrasubstituted pyrazoles.
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Source: Tetrahedron Letters.[5]
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Link: (General reference for regioselectivity patterns).
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Edaravone (Related Scaffold)
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Title: Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone.[4]
- Source: Journal of Chemical Sciences.
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Link:
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Agrochemical Applications (Chlorantraniliprole)
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Safety Data
- Title: 3-Methyl-1-phenyl-1H-pyrazol-5-ol Safety D
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Source: Fisher Scientific.[6]
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Link:
Sources
- 1. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde | C11H9ClN2O | CID 613027 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 1H-Pyrazol-5-ol, 3-methyl-1-phenyl- | C10H10N2O | CID 70335 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. cdn.fortunejournals.com [cdn.fortunejournals.com]
- 4. ias.ac.in [ias.ac.in]
- 5. ri.conicet.gov.ar [ri.conicet.gov.ar]
- 6. 1-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, 97%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
